Cas no 1361598-11-9 (6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)nicotinic acid)

• Product Name: 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)nicotinic acid
• CAS No: 1361598-11-9
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4967137
• Update Time: 2025-10-28

6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C13H5Cl3F3NO2/c14-5-3-7(15)10(8(16)4-5)9-2-1-6(12(21)22)11(20-9)13(17,18)19/h1-4H,(H,21,22)
• InChI Key： BURIMQIWXBBQJP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC(C(=O)O)=C(C(F)(F)F)N=1)Cl)Cl

Computed Properties

• Exact Mass: 368.933796 g/mol
• Monoisotopic Mass: 368.933796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 370.5
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)nicotinic acid

6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)nicotinic Acid: A Comprehensive Overview

6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)nicotinic acid, also known by its CAS number 1361598-11-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a nicotinic acid backbone with a trichlorophenyl group and a trifluoromethyl substituent. The presence of these groups imparts distinctive chemical properties and biological activities to the molecule.

The nicotinic acid moiety forms the core of this compound, which is a derivative of niacin (vitamin B3). Nicotinic acid derivatives are widely studied for their potential in drug development due to their ability to interact with various biological targets. In this case, the substitution pattern at positions 6 and 2 of the nicotinic acid ring introduces significant structural diversity. The 2-trifluoromethyl group is known to enhance lipophilicity and stability, while the 6-(2,4,6-trichlorophenyl) group contributes to electronic effects and potential interactions with biological systems.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its role as a ligand in various receptor systems, including G-protein coupled receptors (GPCRs) and ion channels. The trifluoromethyl group has been shown to influence the binding affinity and selectivity of the compound towards these targets. Additionally, the trichlorophenyl group has been implicated in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the preparation of intermediates with appropriate functional groups followed by coupling reactions to assemble the final product. For instance, the trichlorophenyl group can be introduced via Friedel-Crafts alkylation or through Suzuki coupling reactions depending on the starting materials available.

The application of 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)nicotinic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells due to its ability to facilitate charge transport.

Moreover, environmental scientists have taken interest in this compound for its role in understanding bioaccumulation and toxicity profiles. Studies have been conducted to assess its persistence in various environmental matrices and its potential impact on aquatic ecosystems. These studies are crucial for determining safe handling practices and regulatory frameworks for compounds with similar structures.

In conclusion, CAS No 1361598-11-9, or 6-(2,4,6-Trichlorophenyl)-2-(trifluoromethyl)nicotinic acid, represents a versatile molecule with applications spanning multiple disciplines. Its unique structure offers opportunities for further research into its biological activity, synthetic methods, and environmental impact. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.